Cas no 209471-67-0 (2H-1,2,3-Triazol-4-amine, N-ethyl-2-methyl-5-nitro-, 3-oxide)

• Product name: 2H-1,2,3-Triazol-4-amine, N-ethyl-2-methyl-5-nitro-, 3-oxide
• CAS No: 209471-67-0
• MF: C₅H₉N₅O₃
• MW: 187.156659841537
• CID: 1397174

2H-1,2,3-Triazol-4-amine, N-ethyl-2-methyl-5-nitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,2,3-Triazol-4-amine, N-ethyl-2-methyl-5-nitro-, 3-oxide

• Inchi： 1S/C5H9N5O3/c1-3-6-4-5(10(12)13)7-8(2)9(4)11/h6H,3H2,1-2H3
• InChI Key： JIAKKTBBKZFCSV-UHFFFAOYSA-N
• SMILES： N1=C([N+]([O-])=O)C(NCC)=[N+]([O-])N1C

Computed Properties

• Exact Mass: 187.07067

Experimental Properties

• Density: 1.60±0.1 g/cm3(Predicted)
• Boiling Point: 414.0±55.0 °C(Predicted)
• PSA: 99.93
• pka: 5.17±0.10(Predicted)